6-(2-ethylphenyl)pyridine-2-carbonitrile

• IUPAC Name: 6-(2-ethylphenyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C14H12N2/c1-2-11-6-3-4-8-13(11)14-9-5-7-12(10-15)16-14/h3-9H,2H2,1H3
• InChI Key: LMIZRBBJCGIUPD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CC=CC(=N2)C#N
• Molecular Formula: C14H12N2
• Molecular Weight: 208.26 g/mol

Description

6-(2-Ethylphenyl)pyridine-2-carbonitrile is a pyridine derivative characterized by a nitrile group at the 2-position of the pyridine ring and a 2-ethylphenyl substituent at the 6-position. This structural configuration confers distinct electronic and steric properties.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural differences, properties, and applications of 6-(2-ethylphenyl)pyridine-2-carbonitrile and related compounds:

Compound Name	Substituents	Key Properties	Applications/Findings	References
6-(2-Ethylphenyl)pyridine-2-carbonitrile	- 2-Ethylphenyl at pyridine-6 - Nitrile at pyridine-2	High lipophilicity, moderate steric bulk	Potential lead in drug discovery (speculative)	N/A (hypothetical)
6-(2,5-Dichlorothiophen-3-yl)-pyridine-3-carbonitrile (2e)	- Dichlorothiophenyl at pyridine-6 - Nitrile at pyridine-3	Electron-withdrawing Cl and S atoms, enhanced reactivity	Antibacterial activity (e.g., against E. coli and S. aureus)
6-Chloro-4-methyl-2-phenyl-5-pyridinecarbonitrile (3)	- Cl at pyridine-6 - Methyl at pyridine-4 - Phenyl at pyridine-2	Reactive chloro group, used in heterocyclic synthesis	Intermediate for pyrido[2,3-d]pyrimidines and other fused-ring systems
5-[(2-Amino-1,3-benzothiazol-6-yl)sulfanyl]pyridine-2-carbonitrile	- Benzothiazole-sulfanyl at pyridine-5 - Nitrile at pyridine-2	Sulfur-containing moiety, potential for H-bonding	Inhibitor of Pseudomonas aeruginosa virulence factors (e.g., biofilm formation)
6-(Pentafluoroethyl)pyridine-2-carbonitrile	- Pentafluoroethyl at pyridine-6 - Nitrile at pyridine-2	Strong electron-withdrawing CF3 groups, high stability	Scaffold for fluorinated materials or receptor-targeted ligands
6-(Hydroxymethyl)pyridine-2-carbonitrile	- Hydroxymethyl at pyridine-6 - Nitrile at pyridine-2	Polar, water-soluble derivative	Potential prodrug design or polymer chemistry

Electronic and Steric Effects

• Electron-Withdrawing vs. Donating Groups :

  • Compounds with nitriles at pyridine-3 (e.g., –2) exhibit different electronic profiles compared to 2-carbonitriles. The 3-position nitrile may destabilize the ring via conjugation, whereas the 2-position nitrile in 6-(2-ethylphenyl)pyridine-2-carbonitrile likely stabilizes resonance structures .
  • Trifluoromethyl (CF3) and chloro substituents (e.g., ) enhance electrophilicity, favoring nucleophilic substitution reactions, whereas ethylphenyl groups prioritize hydrophobic interactions .

• Steric Considerations :

  • Bulky substituents like 2-ethylphenyl or pentafluoroethyl () may hinder access to enzymatic active sites but improve binding to hydrophobic pockets .
  • Smaller groups (e.g., hydroxymethyl in ) reduce steric hindrance, enhancing solubility and synthetic versatility .

Key Research Findings and Trends

• Substituent Position Matters : Nitrile placement (2- vs. 3-position) significantly alters electronic properties and reactivity. For example, 3-carbonitriles are more reactive toward nucleophilic attack due to conjugation effects .
• Fluorinated Derivatives : Compounds like 6-(pentafluoroethyl)pyridine-2-carbonitrile () exhibit enhanced metabolic stability, making them attractive for drug development .
• Hybrid Structures : Integration of sulfur (e.g., sulfanyl groups in ) or nitrogen heterocycles (e.g., imidazole in ) expands bioactivity profiles, particularly in antimicrobial and anticancer research .